Cas no 1189106-32-8 (6-fluoro-2-propylquinolin-4-amine)

• Product Name: 6-fluoro-2-propylquinolin-4-amine
• CAS No: 1189106-32-8
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 2616025
• PubChem ID: 45599336
• Update Time: 2025-04-21

6-fluoro-2-propylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-propylquinolin-4-amine
• 4-Amino-6-fluoro-2-propylquinoline
• 1189106-32-8
• SCHEMBL437488
• AKOS011483522
• MFCD12674942
• DTXSID40670887

• Inchi： 1S/C12H13FN2/c1-2-3-9-7-11(14)10-6-8(13)4-5-12(10)15-9/h4-7H,2-3H2,1H3,(H2,14,15)
• InChI Key： YIVVBBIOFUELQF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CC(CCC)=N2)N

Computed Properties

• Exact Mass: 204.10627659Da
• Monoisotopic Mass: 204.10627659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų